Cas no 26158-70-3 (Triphosphoric acid,calcium salt (2:5))

• Product Name: Triphosphoric acid,calcium salt (2:5)
• CAS No: 26158-70-3
• MF: Ca₅O₂₀P₆
• MW: 706.220561981201
• CID: 280897
• PubChem ID: 9874960
• Update Time: 2025-04-19

Triphosphoric acid,calcium salt (2:5) Chemical and Physical Properties

Names and Identifiers

• Triphosphoric acid,calcium salt (2:5)
• Pentacalcium bis(triphosphate)
• pentacalcium,diphospho phosphate
• pentacalcium;[oxido(phosphonatooxy)phosphoryl] phosphate
• 26158-70-3

• Inchi： 1S/5Ca.2H5O10P3/c;;;;;2*1-11(2,3)9-13(7,8)10-12(4,5)6/h;;;;;2*(H,7,8)(H2,1,2,3)(H2,4,5,6)/q5*+2;;/p-10
• InChI Key： RFWLACFDYFIVMC-UHFFFAOYSA-D
• SMILES： [Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].P(=O)([O-])(OP(=O)([O-])[O-])OP(=O)([O-])[O-].P(=O)([O-])(OP(=O)([O-])[O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 705.5538
• Monoisotopic Mass: 705.553819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 370Ų

Experimental Properties

• PSA: 369.94
• LogP: 3.46800